BENGHE Methodological & Application

Check Availability & Pricing

Application Note & Protocol: Preparation of
UNCO0631 Stock Solution in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: UNC 0631

Cat. No.: B612092

Audience: Researchers, scientists, and drug development professionals.

Introduction: UNCO0631 is a potent and selective small molecule inhibitor of the histone
methyltransferases G9a (also known as KMT1C or EHMT2) and G9a-like protein (GLP).[1][2]
[3] G9a and GLP form a heterodimeric complex that is the primary enzyme responsible for
mono- and dimethylation of histone H3 at lysine 9 (H3K9mel and H3K9me2), epigenetic marks
typically associated with transcriptional repression.[4] UNCO0631 acts as a substrate-
competitive inhibitor, occupying the peptide binding groove of G9a/GLP, thereby preventing the
methylation of H3K9.[5] With an in vitro IC50 value of approximately 4 nM for G9a, UNC0631 is
a valuable chemical probe for studying the biological roles of G9a/GLP in various cellular
processes and diseases, including cancer.[1][6][7] This document provides detailed procedures
for the preparation, handling, and storage of UNC0631 stock solutions using dimethyl sulfoxide
(DMSO) as the solvent.

Quantitative Data Summary

This table summarizes the key physical and chemical properties of UNC0631.
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Property Value Citations
Molecular Formula C37H61N702 [8]
Molecular Weight 635.9 g/mol [8]
CAS Number 1320288-19-4 [8][9]
Appearance Crystalline solid [8]
Purity >98% [8]
Varies by supplier: 5 mg/mL to
100 mg/mL.[6][8] Solubility can
o be aided by gentle warming
Solubility in DMSO o (11618191
(37°C) and/or sonication.[1][9]
Use of new, anhydrous DMSO
is recommended.[1]
Storage (Solid Powder) -20°C for up to 3 years. [6]
Aliguot and store at -20°C for
) up to 1 year or -80°C for up to
Storage (Stock Solution) [1][6][10]

2 years to prevent repeated

freeze-thaw cycles.[1][6][10]

Experimental Protocols
Materials Required:

UNCO0631 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO), preferably from a newly opened

bottle[1]

Calibrated analytical balance

Sterile, RNase/DNase-free polypropylene microcentrifuge tubes (e.g., 1.5 mL)

Calibrated micropipettes and sterile filter tips
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e \ortex mixer

» Ultrasonic water bath or heating block

Calculations for Stock Solution Preparation

To prepare a stock solution of a desired concentration, use the following formula:
Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
Example: To prepare 1 mL of a 10 mM UNCO0631 stock solution:

e Molarity = 10 mM = 0.010 mol/L

e Volume =1 mL=0.001L

e Molecular Weight = 635.9 g/mol

Mass (mg) = 0.010 mol/L x 0.001 L x 635.9 g/mol x 1000 mg/g = 6.359 mg

Therefore, 6.36 mg of UNC0631 is needed to make 1 mL of a 10 mM stock solution.

Step-by-Step Protocol for Preparing a 10 mM Stock
Solution:
o Equilibration: Allow the vial of UNC0631 powder to equilibrate to room temperature for 15-20

minutes before opening to minimize moisture condensation.

e Weighing: Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.
Carefully weigh 6.36 mg of UNC0631 powder and transfer it into the tube.

e Solvent Addition: Using a calibrated micropipette, add 1.0 mL of high-purity DMSO to the
microcentrifuge tube containing the powder.

» Dissolution: Close the tube cap tightly and vortex the solution for 1-2 minutes. If the solid
does not fully dissolve, use one or both of the following methods:
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o Sonication: Place the tube in an ultrasonic water bath for 5-10 minutes, checking for
dissolution periodically.[1][9]

o Gentle Warming: Warm the tube at 37°C for 10-15 minutes, vortexing occasionally until
the solution is clear.[6][9]

 Verification: Visually inspect the solution against a light source to ensure that all particulate
matter has dissolved and the solution is clear.

 Aliquoting: To avoid degradation from multiple freeze-thaw cycles, dispense the stock
solution into smaller, single-use aliquots (e.g., 10-50 pL) in sterile microcentrifuge tubes.[1]
[10]

o Storage: Label the aliquots clearly with the compound name, concentration, and date of
preparation. Store the aliquots at -20°C for short-term storage (up to 1 year) or -80°C for
long-term storage (up to 2 years).[1][6]
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Workflow for UNC0631 Stock Solution Preparation

Workflow for UNC0631 Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a UNC0631 stock solution in DMSO.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b612092?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

UNCO0631 Mechanism of Action

UNCO0631 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11201431/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11201431/
https://www.researchgate.net/publication/51480999_A_chemical_probe_selectively_inhibits_G9a_and_GLP_methyltransferase_activity_in_cells
https://www.targetmol.com/compound/unc%200631
https://www.medchemexpress.com/unc-0631-standard.html
https://www.caymanchem.com/product/11084/unc0631
https://www.apexbt.com/unc-0631.html
https://www.medchemexpress.com/UNC-0631.html?locale=ja-JP
https://www.benchchem.com/product/b612092#preparing-unc-0631-stock-solution-in-dmso
https://www.benchchem.com/product/b612092#preparing-unc-0631-stock-solution-in-dmso
https://www.benchchem.com/product/b612092#preparing-unc-0631-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b612092?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

